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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B15556719 Get Quote

An In-Depth Technical Guide to the Health and Safety of Acid Orange 156

This guide provides a comprehensive overview of the health and safety data currently available

for Acid Orange 156 (CAS No. 68555-86-2). It is intended for an audience of researchers,

scientists, and professionals in drug development who may handle this or structurally related

compounds. The information is compiled from various Safety Data Sheets (SDS) and chemical

data repositories.

Chemical and Physical Properties
Acid Orange 156 is a disazo acid dye.[1] Its fundamental properties are crucial for

understanding its behavior and potential for exposure in a laboratory setting.
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Property Value Source(s)

Synonyms

C.I. Acid Orange 156, C.I.

26501, Weak Acid Orange 3G,

ORANGE 3G

[2][3]

CAS Number 68555-86-2 / 72827-75-9 [2][4]

Molecular Formula C₂₁H₁₉N₄NaO₅S [2][3][4]

Molecular Weight 462.46 g/mol [2][4]

Physical Appearance Orange Powder [4][5]

Solubility
Soluble in water. Solubility at

90°C is 100 g/L.
[2][6][7]

Health Hazard Information
The primary health hazards associated with Acid Orange 156 are acute toxicity upon ingestion

or inhalation.

GHS Classification and Hazard Statements
Acid Orange 156 is classified as a hazardous substance under the Globally Harmonized

System (GHS). The signal word is "Danger".[5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 2

H371: May cause damage to

organs

Source:[5]

Toxicological Profile Summary
Acute Effects:
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Oral: Toxic if swallowed, may cause gastrointestinal irritation with symptoms like nausea,

vomiting, and diarrhea.[4][5]

Inhalation: Fatal if inhaled.[5] Dust may cause irritation to the respiratory tract.[4]

Eye Contact: May cause irritation and inflammation.[4]

Skin Contact: Prolonged or repeated contact may cause skin irritation, particularly in

sensitive individuals.[4]

Chronic Effects:

One available Safety Data Sheet notes "Possible risks of Irreversible effects".[4]

Carcinogenicity: The substance is not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP,

or OSHA.[4]

Mutagenicity: Mutagenicity data has been reported, but specific study results are not detailed

in the available safety data sheets.[4]

Teratogenicity & Neurotoxicity: No information is available.[4]

It is important to note that while GHS classifications are provided, specific quantitative data

such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values for Acid
Orange 156 are not listed in the reviewed public-facing documentation.[4]

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling Acid Orange 156 due to its

high acute toxicity.

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls, such as using the substance only in a chemical fume hood or with local

exhaust ventilation, are essential to control airborne levels.[4]
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Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH).

[5]

Skin Protection

Chemical impermeable gloves

(inspected prior to use). Wear

fire/flame resistant and

impervious clothing.

[4][5]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation occurs. In case of

inadequate ventilation, wear

respiratory protection.

[5]

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. A safety shower and

eye-bath should be available.

[4][5]

Handling and Storage
Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes and prevent the

formation of dust and aerosols.[4][5]

Storage: Store locked up.[8] Keep containers tightly closed in a dry, cool, and well-ventilated

place. Store apart from incompatible materials such as strong oxidizing and reducing agents.

[4][5]

First Aid Measures
Immediate medical attention is critical following exposure, particularly through inhalation or

ingestion.
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Exposure Route First Aid Procedure Source(s)

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Get

emergency medical help

immediately.

[4][5]

Skin Contact

Take off contaminated clothing

immediately. Flush skin with

plenty of soap and water. Get

medical aid if irritation

develops or persists.

[4][5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[4][5]

Ingestion

Call a poison control center or

doctor immediately. Rinse

mouth. Do NOT induce

vomiting. Never give anything

by mouth to an unconscious

person.

[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Avoid breathing dust, vapors, mist,

or gas. Use personal protective equipment as outlined in Section 3.1.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains; discharge into the environment must be avoided.[5]

Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

closed disposal container. Avoid generating dusty conditions.[4]
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Representative Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Acid Orange 156 are not

publicly available. The following sections describe standardized OECD (Organisation for

Economic Co-operation and Development) guidelines that are representative of the

methodologies used to evaluate the hazards identified for this chemical.

Disclaimer:These are generalized protocols and do not represent the actual studies conducted

on Acid Orange 156. They are provided for illustrative purposes to meet the informational

requirements of a scientific audience.

Protocol: Acute Oral Toxicity (Based on OECD Guideline
401, now replaced by OECD 420/423/425)

Objective: To determine the acute oral toxicity of a substance, historically expressed as an

LD50 value.[9]

Principle: The test substance is administered orally by gavage in a single dose to several

groups of experimental animals, with each group receiving a different dose level.[9]

Test Animals: Commonly used laboratory rodent strains (e.g., rats). At least 5 rodents per

dose level are used.[9]

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a fixed volume. An aqueous solution is preferred,

but an oil vehicle may be used.

Animals are observed for mortality, signs of toxicity, and behavioral changes immediately

after dosing and periodically for at least 14 days.[9]

Body weights are recorded weekly.

At the end of the study, all surviving animals are euthanized and subject to a gross

necropsy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b15556719?utm_src=pdf-body
https://www.benchchem.com/product/b15556719?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The relationship between dose and mortality is used to calculate an LD50

value, which is the statistically derived single dose that can be expected to cause death in

50% of the animals.[9]

Protocol: Acute Inhalation Toxicity (Based on OECD
Guideline 403)

Objective: To determine the health hazards likely to arise from short-term exposure to an

airborne substance.[3][7] The result is often expressed as an LC50 value.[3]

Principle: Several groups of animals are exposed for a defined period (typically 4 hours) to

the test substance in a dynamic airflow inhalation exposure system at various

concentrations.[3]

Test Animals: The preferred species is the rat.[1]

Procedure:

The test substance is generated as a gas, vapor, or aerosol to create a precisely

controlled, breathable atmosphere within an exposure chamber.[3]

Animals are exposed for a fixed duration (e.g., 4 hours).

Following exposure, animals are moved to normal housing and observed for at least 14

days.[1][7]

Observations include mortality, clinical signs of toxicity (especially respiratory distress),

and behavioral changes. Body weights are recorded.[3]

All animals undergo a comprehensive gross necropsy at the end of the observation period.

[3]

Data Analysis: The LC50 (median lethal concentration) is calculated based on the

concentration-mortality data.[3]

Protocol: Acute Dermal & Eye Irritation (Based on OECD
Guidelines 404 & 405)
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Objective: To assess the potential of a substance to cause irritation or corrosion upon contact

with skin or eyes.[10][11]

Principle: The test substance is applied in a single dose to the skin (Guideline 404) or into

the conjunctival sac of the eye (Guideline 405) of an experimental animal.[2][12]

Test Animals: The albino rabbit is the preferred species for both tests.[12][13]

Procedure (Dermal - OECD 404):

Fur is removed from a small area (approx. 6 cm²) of the animal's back.[12]

A 0.5 g (solid) or 0.5 mL (liquid) dose of the substance is applied to the test site and

covered with a gauze patch for a 4-hour exposure period.[12]

After exposure, the residual substance is removed.

The skin is examined for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, 72 hours) and scored. The observation period can last up to 14

days to assess reversibility.[12]

Procedure (Eye - OECD 405):

A single dose of the test substance is placed in the conjunctival sac of one eye. The other

eye remains untreated as a control.

The eyes are examined at 1, 24, 48, and 72 hours after instillation.[2]

Reactions are scored for the cornea (opacity), iris, and conjunctiva (redness, chemosis).

The observation period can be extended up to 21 days to determine the reversibility of

effects.[2]

Ecological Information
There is a general lack of publicly available data on the ecological effects of Acid Orange 156.

Safety Data Sheets consistently report "no data available" for key endpoints such as:

Toxicity to fish
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Toxicity to daphnia and other aquatic invertebrates

Toxicity to algae

Persistence and degradability

Bioaccumulative potential

Given this lack of data, release into the environment should be strictly avoided.[5]

Visualized Workflows and Logic
The following diagrams illustrate key safety and logical workflows relevant to handling

hazardous chemicals like Acid Orange 156.
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Chemical Manufacturing & Classification

Hazard Communication Elements

Workplace Implementation

End User Action
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Spill of Acid Orange 156
(Solid Powder)

Evacuate Immediate Area
Alert Others

Assess Spill
Is it minor and can you

clean it safely?

Major Spill
Call Emergency Response

(e.g., EHS)

No

Minor Spill

Yes

Report Incident

Don Full PPE:
- Respirator
- Goggles

- Impervious Gloves
- Protective Clothing

Clean-up Procedure:
1. Avoid raising dust

2. Gently sweep or vacuum
3. Place in sealed container

Decontaminate Area
& Dispose of Waste

(as hazardous)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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